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Compound of Interest

Compound Name: Mercurous chlorate
CAS No.: 10294-44-7
Cat. No.: B576683
Get Quote
. J

For distribution to: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical and chemical properties of
mercurous chlorate. The information is curated to support research and development
activities, with a focus on data clarity and experimental context.

Core Physical and Chemical Properties

Mercurous chlorate, also known as mercury(l) chlorate, is an inorganic compound notable for
its instability and strong oxidizing properties. The mercurous ion typically exists as a dimer,
[Hg2]?*, leading to the molecular formula Hgz(ClO3)-.

Table 1: Physical and Chemical Properties of Mercurous
Chlorate
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Property Value Source
Molecular Formula Hg2(ClOs)2 [1]
Molecular Weight 568.08 g/mol
Appearance White crystals
Density 6.41 g/cm?3 [2]

] ] Decomposes at approximately
Melting Point [2]

250°C

o Sparingly soluble; hydrolyzes
Solubility in Water ) ) [2]
in hot water to form basic salts.

o Soluble in alcohol and acetic
Solubility in Other Solvents ” [2]
acid.

CAS Registry Number 10294-44-7 [1]

Chemical Reactivity and Stability

Mercurous chlorate is a highly reactive and unstable compound. Its handling requires extreme
caution due to its explosive nature.

Decomposition

Upon heating to approximately 250°C, mercurous chlorate undergoes decomposition. The
primary products of this decomposition are mercuric oxide (HgO), mercuric chloride (HgCl2),
and oxygen gas (02)[3].

The balanced chemical equation for the decomposition is:
2 Hg2(ClO3)2 (s) — 2 HgO (s) + 2 HgClz (s) + 5 Oz (g)

Incompatibilities and Hazardous Reactions

Mercurous chlorate is a potent oxidizing agent and is highly sensitive to shock and friction. It
is incompatible with a wide range of materials, and contact can lead to violent reactions,
including explosions.
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Key Incompatibilities:

Organic and Combustible Materials: Contact with organic substances or other combustible
materials can lead to explosive reactions.

Reducing Agents: Reacts violently with reducing agents.

Acids: Incompatible with acids.

Light: The compound should be protected from light, as it can promote decompaosition.

Due to its hazardous nature, mercurous chlorate should be handled in small quantities, with
appropriate personal protective equipment, and in a controlled laboratory setting.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of mercurous chlorate are
not widely available in public literature, likely due to its instability and hazardous nature.
However, a general synthetic approach can be inferred from available information.

General Synthesis of Mercurous Chlorate (Conceptual)

The synthesis of mercurous chlorate would conceptually involve the reaction of a soluble
mercurous salt with a soluble chlorate salt in an aqueous solution, followed by the precipitation
of the sparingly soluble mercurous chlorate.

Example Reaction:
Hg2(NOs)2 (aq) + 2 NaClOs (aq) — Hgz(ClOs)2 (s) + 2 NaNOs (aq)
Generalized Experimental Steps:

o Preparation of Reactant Solutions: Prepare separate aqueous solutions of a soluble
mercurous salt (e.g., mercurous nitrate) and a soluble chlorate salt (e.g., sodium chlorate).

o Reaction: Slowly add the chlorate solution to the mercurous salt solution with constant
stirring. The reaction should be carried out at a low temperature to minimize decomposition.
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» Precipitation: The sparingly soluble mercurous chlorate will precipitate out of the solution.
 Isolation: The precipitate is then isolated by filtration.

e Washing: The collected solid is washed with cold distilled water to remove any soluble
impurities.

e Drying: The product must be dried carefully at a low temperature, away from light and any
potential sources of friction or shock.

Caution: This is a conceptual protocol. The actual synthesis of mercurous chlorate is
extremely dangerous and should only be attempted by experienced chemists with appropriate
safety measures in place.

Visualizing Chemical Processes
Decomposition Pathway of Mercurous Chlorate

The following diagram illustrates the decomposition of mercurous chlorate upon heating.

Decomposition of Mercurous Chlorate

Mercurous Chlorate
(Hg2(ClO3)2)

Decomposition initiated by

Heat (=250°C)

:

Mercuric Oxide Mercuric Chloride Oxygen Gas
(HgO) (HgClz) (G2)

Click to download full resolution via product page
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Caption: Decomposition pathway of mercurous chlorate.

Conceptual Experimental Workflow for Synthesis

This diagram outlines a generalized workflow for the laboratory synthesis of mercurous
chlorate.
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Conceptual Workflow for Mercurous Chlorate Synthesis

1. Reactant Preparation

Prepare aqueous solution Prepare aqueous solution
of soluble mercurous salt of soluble chlorate salt
(e.g., Hg2(NOs)2) (e.g., NaClOs)
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3. Product Isolation and Purification
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'
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'
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Final Product:
Purified Mercurous Chlorate
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Caption: Conceptual synthesis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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